Cas no 139047-55-5 (2-PMDQ)

2-PMDQ structure
2-PMDQ structure
Product Name:2-PMDQ
CAS No:139047-55-5
MF:C21H23N5O
MW:361.440223932266
CID:2089791
PubChem ID:4367545
Update Time:2025-04-21

2-PMDQ Chemical and Physical Properties

Names and Identifiers

    • 2-PMDQ
    • AT 112
    • 2-[(4-Phenylpiperazin-1-yl)Methyl]-2,3-dihydroiMidazo[1,2-c]quinazolin-5(6H)-one
    • 3-MPPI
    • SCHEMBL9414681
    • PD021962
    • BDBM50230872
    • 2-[(4-phenylpiperazin-1-yl)methyl]-2,3-dihydro-1H-imidazo[1,2-c]quinazolin-5-one
    • DA-69829
    • 2-[(4-phenyl-1-piperazinyl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
    • CS-0020757
    • BRD-A04661934-001-01-1
    • SR-01000597650
    • 2-(4-phenyl-1-piperazinyl)methyl-2,3-dihydroimidazo[1,2-c]-quinazolin-5(6H)-one
    • 2-((4-Phenylpiperazin-1-yl)methyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5(6H)-one
    • 139047-55-5
    • ONSOQRPYFKDOEB-UHFFFAOYSA-N
    • HY-101045
    • CHEBI:111170
    • NCGC00024692-02
    • CHEMBL71492
    • BRD-A04661934-001-02-9
    • Q27190651
    • CID 6081682
    • HMS3411K12
    • 2-[(4-phenylpiperazin-1-yl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
    • AT-112
    • HMS3266D09
    • J-007214
    • SR-01000597650-1
    • AKOS024458587
    • HMS3675K12
    • Inchi: 1S/C21H23N5O/c27-21-23-19-9-5-4-8-18(19)20-22-16(15-26(20)21)14-24-10-12-25(13-11-24)17-6-2-1-3-7-17/h1-9,16,22H,10-15H2
    • InChI Key: ALPFEYWIGFAARN-UHFFFAOYSA-N
    • SMILES: O=C1N=C2C=CC=CC2=C2N1CC(CN1CCN(C3C=CC=CC=3)CC1)N2

Computed Properties

  • Exact Mass: 361.19026037g/mol
  • Monoisotopic Mass: 361.19026037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.2Ų

2-PMDQ Pricemore >>

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